Cas no 2171762-65-3 (2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol)

• Product Name: 2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol
• CAS No: 2171762-65-3
• MF: C₉H₁₇F₂NO₂
• MW: 209.233589887619
• CID: 6508281
• PubChem ID: 165788443
• Update Time: 2025-10-28

2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol
• 2171762-65-3
• EN300-1624743

• Inchi： 1S/C9H17F2NO2/c1-14-5-4-8(13)2-3-9(10,11)6-7(8)12/h7,13H,2-6,12H2,1H3
• InChI Key： OMIFFHSZKVJYHP-UHFFFAOYSA-N
• SMILES： FC1(CCC(CCOC)(C(C1)N)O)F

Computed Properties

• Exact Mass: 209.12273511g/mol
• Monoisotopic Mass: 209.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol

Comprehensive Guide to 2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol (CAS No. 2171762-65-3): Properties, Applications, and Market Insights

2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol (CAS No. 2171762-65-3) is a fluorinated cyclohexanol derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique amino-difluoro-methoxyethyl substitution pattern, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this chemical due to its potential applications in drug discovery and specialty chemical manufacturing.

The molecular structure of 2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol features a cyclohexane ring with three distinctive functional groups: an amino group at position 2, two fluorine atoms at position 4, and a methoxyethyl-substituted hydroxyl group at position 1. This combination of polar and lipophilic moieties makes the compound particularly valuable for medicinal chemistry applications, where such balanced properties are often sought after. The presence of fluorine atoms enhances metabolic stability and bioavailability, key considerations in modern pharmaceutical development.

Current research trends indicate growing interest in fluorinated compounds like 2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol for their potential in addressing challenging therapeutic targets. The pharmaceutical industry's focus on CNS disorders and metabolic diseases has created demand for novel scaffolds with improved pharmacokinetic properties. This compound's structural features make it particularly relevant to these research areas, as evidenced by recent patent filings and publications exploring its derivatives.

From a synthetic chemistry perspective, CAS 2171762-65-3 presents interesting challenges and opportunities. The stereochemistry of the molecule, particularly at the amino- and hydroxyl-bearing carbons, can significantly influence its biological activity and synthetic utility. Recent advances in asymmetric synthesis have enabled more efficient production of enantiomerically pure forms of this compound, expanding its potential applications in chiral drug development.

The agrochemical sector has also shown interest in 2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol derivatives for developing new crop protection agents. Fluorinated compounds often exhibit enhanced pesticidal activity and environmental stability compared to their non-fluorinated counterparts. Research suggests that modifications of this scaffold could lead to novel herbicides or fungicides with improved efficacy and reduced environmental impact.

Market analysis indicates steady growth in demand for specialty fluorinated compounds like 2171762-65-3. The global market for fluorinated pharmaceutical intermediates is projected to expand significantly in the coming years, driven by increasing R&D investments and the growing importance of fluorine in drug design. Suppliers of this compound should note the particular interest from contract research organizations and mid-sized pharmaceutical companies engaged in innovative drug development programs.

Quality control and characterization of 2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol require specialized analytical techniques. Modern laboratories typically employ a combination of HPLC, GC-MS, and NMR spectroscopy to verify the compound's purity and structural integrity. The fluorine atoms present unique analytical signatures that can be leveraged for precise quantification and identification purposes.

Storage and handling recommendations for CAS 2171762-65-3 follow standard protocols for amino-alcohol compounds. The material should be kept in tightly sealed containers under inert atmosphere at controlled temperatures to maintain stability. While not classified as highly hazardous, proper laboratory precautions should be observed when working with this chemical, including the use of appropriate personal protective equipment.

Recent scientific literature highlights several innovative applications of 2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol derivatives. These include their use as building blocks for kinase inhibitors, modulators of ion channels, and precursors to novel antimicrobial agents. The compound's versatility stems from the multiple sites available for chemical modification, allowing medicinal chemists to tailor its properties for specific biological targets.

Environmental and regulatory considerations for 2171762-65-3 are becoming increasingly important as sustainability gains prominence in chemical manufacturing. The compound's fluorine content necessitates proper waste management procedures, and manufacturers are exploring greener synthetic routes to produce it more efficiently with reduced environmental impact. These developments align with the pharmaceutical industry's growing commitment to green chemistry principles.

Future research directions for 2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol are likely to focus on expanding its utility in targeted drug delivery systems and as a scaffold for protein degradation technologies. The compound's structural features make it particularly suitable for these cutting-edge applications, which represent some of the most promising areas in contemporary drug discovery.

For researchers considering working with CAS 2171762-65-3, it's worth noting that several synthetic protocols have been published in recent years, offering various approaches to its preparation. These methods range from classical organic synthesis to more modern catalytic processes, providing options suitable for different scales and purity requirements. The choice of synthetic route often depends on the intended application and desired stereochemical outcome.

The commercial availability of 2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol has improved in recent years as demand has grown. Several specialty chemical suppliers now offer the compound in various quantities and purity grades, with some providing custom synthesis services for specific enantiomers or derivatives. This increased accessibility is facilitating broader exploration of the compound's potential across multiple research areas.

In conclusion, 2-amino-4,4-difluoro-1-(2-methoxyethyl)cyclohexan-1-ol (CAS No. 2171762-65-3) represents a valuable addition to the toolkit of medicinal and agrochemical researchers. Its unique combination of functional groups and fluorine atoms provides numerous opportunities for innovation in bioactive molecule development. As research continues to uncover new applications for this versatile intermediate, its importance in specialty chemical markets is likely to grow significantly in the coming years.